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Compound of Interest

Compound Name: GSK3145095

Cat. No.: B607824 Get Quote

Technical Support Center: GSK3145095
Solutions in DMSO
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling of hygroscopic dimethyl sulfoxide (DMSO)

when preparing solutions of GSK3145095, a potent and orally active RIP1 kinase inhibitor.[1]

Adherence to these protocols is critical for ensuring the accuracy and reproducibility of

experimental results.

Frequently Asked Questions (FAQs)
Q1: Why is the choice of DMSO critical for dissolving GSK3145095?

A1: GSK3145095 is highly soluble in DMSO.[1][2] However, DMSO is hygroscopic, meaning it

readily absorbs moisture from the atmosphere.[3][4][5] Water contamination in DMSO can

significantly reduce the solubility of GSK3145095, potentially leading to precipitation and

inaccurate concentration of your stock solution.[1][6] Using anhydrous (dry) DMSO is essential

for achieving the desired solubility and stability of your GSK3145095 solutions.[7]

Q2: What are the signs that my DMSO might have absorbed water?

A2: While there may be no immediate visual signs, a key indicator is difficulty in dissolving

compounds that are known to be soluble in DMSO.[8] If you observe precipitation in a freshly
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prepared solution or after a freeze-thaw cycle, it could be due to water contamination in the

DMSO.[6][9] The freezing point of DMSO is also significantly lowered by the presence of water,

which can be another indicator.[6]

Q3: How should I store anhydrous DMSO to maintain its quality?

A3: To prevent moisture absorption, store anhydrous DMSO in its original, tightly sealed

container in a cool, dry, and well-ventilated place, away from light.[3][5][10] For frequent use,

consider aliquoting the DMSO into smaller, single-use vials under an inert atmosphere (e.g.,

nitrogen or argon) to minimize exposure of the main stock to ambient air.[3]

Q4: My GSK3145095 solution in DMSO was clear initially but now shows crystals. What

happened?

A4: Crystal formation upon storage, especially after refrigeration or freezing, can be caused by

several factors. One common reason is the use of DMSO that has absorbed water, which

reduces the compound's solubility at lower temperatures.[6][9] Temperature fluctuations during

storage can also cause the compound to crystallize out of the solution.[7] To avoid this, use

anhydrous DMSO, ensure the compound is fully dissolved initially, and consider storing aliquots

at a consistent temperature.
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Problem Possible Cause Recommended Solution

GSK3145095 powder is not

dissolving completely in

DMSO.

1. Insufficient mixing. 2. DMSO

has absorbed water. 3.

Concentration is too high.

1. Vortex the solution

vigorously for 1-2 minutes.[11]

If particles remain, sonicate the

vial for 15-30 minutes.[7]

Gentle warming (e.g., 37°C

water bath for 10-15 minutes)

can also aid dissolution.[7] 2.

Use a fresh, sealed bottle of

anhydrous DMSO.[7] 3. Check

the solubility data and ensure

you are not exceeding the

solubility limit.

Precipitation occurs after

adding the DMSO stock

solution to an aqueous

medium.

1. The compound's solubility

limit in the aqueous medium is

exceeded. 2. Rapid change in

solvent polarity.

1. Perform serial dilutions of

the DMSO stock in DMSO first

before the final dilution into the

aqueous medium. 2. Add the

DMSO stock solution dropwise

to the aqueous medium while

gently vortexing or mixing to

ensure rapid dispersion.[12]

[13] The final concentration of

DMSO in cell-based assays

should typically be kept low

(e.g., <0.5%).[14][15]

Inconsistent results between

experiments using the same

stock solution.

1. Degradation of the

compound. 2. Inaccurate

concentration due to initial

incomplete dissolution or

subsequent precipitation. 3.

Repeated freeze-thaw cycles.

1. Prepare fresh stock

solutions regularly. Store stock

solutions at -80°C for long-

term stability.[2] 2. Visually

inspect the stock solution for

any precipitate before each

use. If precipitate is present,

follow the steps for

redissolving (sonication, gentle

warming). 3. Aliquot the stock

solution into smaller volumes
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to avoid multiple freeze-thaw

cycles.[12][14]

Quantitative Data Summary

Compound
Molecular

Weight
Formula

CAS

Number

Solubility in

Anhydrous

DMSO

Storage of

Stock

Solution

GSK3145095
397.38 g/mol

[2]

C₂₀H₁₇F₂N₅O

₂[2]

1622849-43-

7[2]

Up to 245

mg/mL

(616.54 mM)

[2] or 79

mg/mL (198.8

mM)[1]

-80°C for up

to 1 year[2]

Note: The discrepancy in reported solubility values may be due to different experimental

conditions or the purity of the DMSO used. It is recommended to use fresh, anhydrous DMSO

for optimal solubility.[1]

Experimental Protocols
Protocol 1: Preparation of a GSK3145095 Stock Solution
in Anhydrous DMSO
Materials:

GSK3145095 powder

Anhydrous Dimethyl Sulfoxide (DMSO), new and sealed bottle

Sterile microcentrifuge tubes or glass vials

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic water bath
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Procedure:

Equilibration: Allow the GSK3145095 powder and the anhydrous DMSO to come to room

temperature before opening to prevent moisture condensation.[12]

Weighing: Accurately weigh the desired amount of GSK3145095 powder into a sterile vial.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the vial to achieve the target concentration.

Initial Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes.[11]

Visual Inspection: Visually inspect the solution against a light source to check for any

undissolved particles.

Sonication (if necessary): If undissolved particles remain, place the vial in a room

temperature ultrasonic water bath and sonicate for 15-30 minutes.[7]

Gentle Warming (optional): If sonication is not sufficient, the vial can be placed in a water

bath at 37°C for 10-15 minutes. Avoid excessive heat.[7]

Final Inspection: Re-inspect the solution for clarity. Ensure all solid material is completely

dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use vials to minimize

freeze-thaw cycles.[12] Store the aliquots at -80°C.[2]

Protocol 2: Dilution of GSK3145095 DMSO Stock for
Cell-Based Assays
Materials:

GSK3145095 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes
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Calibrated pipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the GSK3145095 DMSO stock solution at room

temperature.

Intermediate Dilutions (if necessary): It is recommended to perform serial dilutions in

anhydrous DMSO to reach a concentration closer to the final working concentration.

Final Dilution: To prepare the working solution, add the small volume of the DMSO stock (or

intermediate dilution) directly into the larger volume of pre-warmed cell culture medium while

gently vortexing or swirling.[12] This rapid dispersion helps to prevent precipitation.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the experimental samples.[7]

Immediate Use: It is best to prepare the final working solutions immediately before use.
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Experimental Workflow: Preparing GSK3145095 Solutions

Stock Solution Preparation

Working Solution Preparation

Start: Equilibrate Reagents

Weigh GSK3145095

Add Anhydrous DMSO

Vortex Vigorously

Visually Inspect

Fully Dissolved?

Sonicate (15-30 min)

No

Aliquot and Store at -80°C

Yes

Gentle Warming (37°C)

Visually Inspect

End: Stock Solution Ready

Thaw Stock Aliquot

Intermediate Dilutions in DMSO (Optional)

Final Dilution in Aqueous Medium

Vortex During Dilution

Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing GSK3145095 stock and working solutions.
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Troubleshooting Logic for Solubility Issues

Start: Solubility Issue

Is DMSO Anhydrous?

Use New, Sealed Anhydrous DMSO

No

Sufficient Mixing?

Yes

Vortex, Sonicate, Gentle Warmth

No

Concentration Too High?

Yes

Recalculate and Prepare a More Dilute Solution

Yes

Precipitation in Aqueous Medium?

No

Issue Resolved

Dilute Dropwise with Vortexing

Yes

No

Click to download full resolution via product page

Caption: Decision tree for troubleshooting GSK3145095 solubility problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. GSK3145095 | RIP kinase | TargetMol [targetmol.com]

3. researchgate.net [researchgate.net]

4. quora.com [quora.com]

5. Proper storage of DMSO: tips and tricks for maximum effectiveness – Natur Total
nutritional supplements [naturtotalshop.com]

6. ziath.com [ziath.com]

7. benchchem.com [benchchem.com]

8. researchgate.net [researchgate.net]

9. ziath.com [ziath.com]

10. Proper storage of DMSO: tips and tricks for maximum effectiveness – Natur Total
nutritional supplements [naturtotalshop.com]

11. benchchem.com [benchchem.com]

12. benchchem.com [benchchem.com]

13. lifetein.com [lifetein.com]

14. medchemexpress.cn [medchemexpress.cn]

15. lifetein.com [lifetein.com]

To cite this document: BenchChem. [How to handle hygroscopic DMSO for GSK3145095
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607824#how-to-handle-hygroscopic-dmso-for-
gsk3145095-solutions]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b607824?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/gsk3145095.html
https://www.targetmol.com/compound/gsk3145095
https://www.researchgate.net/post/What_is_the_best_right_way_of_storing_DMSO_in_research_lab
https://www.quora.com/What-is-the-best-way-of-storing-a-DMSO-in-a-research-lab
https://naturtotalshop.com/en/lagerung-von-dmso/
https://naturtotalshop.com/en/lagerung-von-dmso/
http://ziath.com/images/pdf/DMSO_The_effects_of_water_and_hydration_measurement.pdf
https://www.benchchem.com/pdf/Troubleshooting_AN_12_H5_solubility_issues_in_DMSO.pdf
https://www.researchgate.net/post/DMSO_wont_dilute_my_pure_compound_How_to_solve_this
http://ziath.com/images/pdf/compound_precipitation_from_dmso_and_the_synergy_between_water_uptake_and_freeze_thaw_cycles.pdf
https://naturtotalshop.com/en/storage-of-dmso/
https://naturtotalshop.com/en/storage-of-dmso/
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Compound_Solubility_in_DMSO.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_TM_1_Dissolution_in_DMSO.pdf
https://www.lifetein.com/chat/044338-How-to-dissolve-peptide-in-DMSO-and-still-be-safe-to-the-cell-culture
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.lifetein.com/How-to-dissolve-peptides-in-DMSO.html
https://www.benchchem.com/product/b607824#how-to-handle-hygroscopic-dmso-for-gsk3145095-solutions
https://www.benchchem.com/product/b607824#how-to-handle-hygroscopic-dmso-for-gsk3145095-solutions
https://www.benchchem.com/product/b607824#how-to-handle-hygroscopic-dmso-for-gsk3145095-solutions
https://www.benchchem.com/product/b607824#how-to-handle-hygroscopic-dmso-for-gsk3145095-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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